Cas no 1638764-84-7 (4-chloro-5-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-5-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1638764-84-7
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 5161559
• PubChem ID: 59547189
• Update Time: 2026-03-04

4-chloro-5-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-5-methyl-
• 4-Chloro-5-methylpyridazin-3(2H)-one
• 4-chloro-5-methyl-2,3-dihydropyridazin-3-one
• SY355872
• 5-chloro-4-methyl-1H-pyridazin-6-one
• 1638764-84-7
• SCHEMBL3424732
• F86001
• PS-16885
• SB15351
• MFCD28501851

• Inchi： 1S/C5H5ClN2O/c1-3-2-7-8-5(9)4(3)6/h2H,1H3,(H,8,9)
• InChI Key： XIMMODMUMQZVGP-UHFFFAOYSA-N
• SMILES： C1(=O)NN=CC(C)=C1Cl

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones